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Compound of Interest

Compound Name: Sulfo-LC-SPDP

Cat. No.: B2986983 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling reactive chemical compounds like Sulfo-LC-SPDP
(Sulfosuccinimidyl 6-[3’-(2-pyridyldithio)propionamido]hexanoate). This document provides

immediate, essential safety protocols, logistical information, and detailed operational and

disposal plans to foster a safe and efficient research environment.

Chemical and Physical Properties
Sulfo-LC-SPDP is a water-soluble, heterobifunctional crosslinker. It contains an amine-reactive

N-hydroxysulfosuccinimide (Sulfo-NHS) ester and a sulfhydryl-reactive pyridyldithiol group.[1] A

key feature of its reaction with sulfhydryl groups is the release of pyridine-2-thione, which can

be monitored by measuring absorbance at 343 nm.[1]

Property Value

Molecular Weight 527.57 g/mol

Appearance White solid

Purity ≥90%

Solubility Soluble in water (>95 mg/mL)[2]

Storage Temperature -20°C[3]

Storage Conditions Desiccated, protected from moisture
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Personal Protective Equipment (PPE)
Based on the hazard assessment of similar chemical compounds, the following personal

protective equipment is mandatory when handling Sulfo-LC-SPDP to minimize exposure and

ensure personal safety.

PPE Category Required Equipment

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Nitrile or other chemical-resistant gloves.

Body Protection A standard laboratory coat.

Respiratory Protection

A NIOSH-approved respirator is recommended,

especially when handling the powder outside of

a certified chemical fume hood.

Operational Plan: From Receipt to Use
A systematic workflow is critical for the safe handling of Sulfo-LC-SPDP.

1. Receiving and Storage:

Upon receipt, inspect the packaging for any signs of damage.

Immediately transfer the product to a freezer and store at -20°C under desiccating

conditions.

The product is sensitive to moisture; ensure the container is tightly sealed.

2. Preparation for Use:

Before opening, allow the vial to equilibrate to room temperature inside a desiccator to

prevent condensation.

All handling of the solid reagent and preparation of stock solutions should be conducted in a

certified chemical fume hood.
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3. Solution Preparation:

Sulfo-LC-SPDP is water-soluble and can be dissolved directly in aqueous buffers.

It is recommended to prepare solutions fresh for each use, as storage of stock solutions is

not advised.

Disposal Plan
Proper disposal of Sulfo-LC-SPDP and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Solid Waste: Unused or expired Sulfo-LC-SPDP powder should be disposed of as

hazardous chemical waste.

Liquid Waste: All solutions containing Sulfo-LC-SPDP, as well as the first rinse of any

contaminated glassware, should be collected in a designated hazardous waste container.

Contaminated Materials: All disposables that have come into contact with Sulfo-LC-SPDP
(e.g., gloves, pipette tips, weigh boats) must be disposed of as hazardous solid waste.

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department

for specific guidance on waste stream management and to arrange for proper disposal.

Workflow for Handling and Disposal of Sulfo-LC-
SPDP
The following diagram outlines the complete lifecycle for the safe handling and disposal of

Sulfo-LC-SPDP in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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